Cas no 855784-40-6 ((6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester)

(6-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester is a protected pyridine derivative widely used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include stability under various reaction conditions due to the tert-butoxycarbonyl (Boc) protecting group, which can be selectively removed under mild acidic conditions. The methoxy substituent enhances solubility and modulates reactivity, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in peptide coupling and medicinal chemistry applications, where controlled deprotection is required. Its well-defined reactivity profile and compatibility with a range of reagents contribute to its utility in multi-step synthetic routes.
(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester structure
855784-40-6 structure
Product Name:(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester
CAS No:855784-40-6
MF:C11H16N2O3
MW:224.256342887878
MDL:MFCD07779518
CID:717445
PubChem ID:329771410
Update Time:2025-06-07

(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (6-methoxypyridin-2-yl)carbamate
    • (6-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester
    • Carbamic acid,(6-methoxy-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
    • tert-butyl N-(6-methoxypyridin-2-yl)carbamate
    • Tert-butyl 6-methoxypyridin-2-ylcarbamate
    • (6-Methoxy-Phenyl-2-yl)Carbamic Acid Tert-Butyl Ester
    • 2-(Boc-amino)-6-methoxypyridine
    • (6-Methoxy-pyridin-2-yl)-carbamic acidtert-butyl ester
    • PubChem16542
    • 0797AF
    • AB42527
    • AK129696
    • SY034729
    • A841370
    • 1,1-Dimethylethyl N-(6-methoxy-2-pyridinyl)carbamate (ACI)
    • Carbamic acid, (6-methoxy-2-pyridinyl)-, 1,1-dimethylethyl ester (9CI)
    • 855784-40-6
    • DTXSID20640063
    • (6-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester, AldrichCPR
    • DB-029783
    • (6-Methoxypyridin-2-yl)-carbamic acid tert-butyl ester;(6-Methoxy-pyridin-2-yl)-carbamic acid tert-butyl ester
    • EN300-7330890
    • Y10096
    • AC-29532
    • AKOS015838232
    • CS-0082298
    • DS-6463
    • tert-Butyl(6-methoxypyridin-2-yl)carbamate
    • MFCD07779518
    • (6-Methoxy-pyridin-2-yl)carbamic acid tert-butyl ester
    • J-524762
    • (6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester
    • MDL： MFCD07779518
    • Inchi： 1S/C11H16N2O3/c1-11(2,3)16-10(14)13-8-6-5-7-9(12-8)15-4/h5-7H,1-4H3,(H,12,13,14)
    • InChI Key： BDYLIANVYQWWNB-UHFFFAOYSA-N
    • SMILES： O=C(NC1C=CC=C(OC)N=1)OC(C)(C)C

Computed Properties

  • Exact Mass: 224.11600
  • Monoisotopic Mass: 224.11609238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4
  • XLogP3: 2.1

Experimental Properties

  • Boiling Point: 275.3℃/760mmHg
  • PSA: 60.45000
  • LogP: 2.51020

(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Pricemore >>

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(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Production Method

Production Method 1

4248-19-5 4248-19-5
17228-64-7 17228-64-7
855784-40-6 855784-40-6
Reaction Conditions
1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate ,  X-Phos Solvents: 1,4-Dioxane ;  24 h, 100 °C; 100 °C → rt
Reference
Pd-catalyzed amidation of aryl(Het) halides with tert-butyl carbamate
Qin, Lijin; et al, Tetrahedron Letters, 2010, 51(33), 4445-4448

Production Method 2

24424-99-5 24424-99-5
17920-35-3 17920-35-3
855784-40-6 855784-40-6
Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  -15 °C; 30 min, -15 °C
1.2 -15 °C → rt
Reference
Ligand-Promoted Meta-C-H Arylation of Anilines, Phenols, and Heterocycles
Wang, Peng; et al, Journal of the American Chemical Society, 2016, 138(29), 9269-9276

(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Raw materials

(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Preparation Products

(6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester Related Literature

855784-40-6 ((6-Methoxy-pyridin-2-yl)-carbamic Acid tert-butyl ester) Related Products

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